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Compound of Interest

Compound Name: Clozapine-d3

Cat. No.: B13832109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

Clozapine-d3. While a specific Safety Data Sheet (SDS) for Clozapine-d3 is not readily

available, the following information is based on the well-established safety profile of Clozapine

and incorporates special considerations for the handling of deuterated compounds. The

primary hazards are associated with the parent compound, Clozapine.

Hazard Identification and Classification
Clozapine-d3 is classified as a hazardous substance. The primary health hazards are

associated with the pharmacological and toxicological properties of the clozapine molecule.

GHS Classification:

Hazard Class Hazard Category Hazard Statement

Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[1]

Germ Cell Mutagenicity Category 2
H341: Suspected of causing

genetic defects.[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child.[1]
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Hazard Pictograms:

GHS06 (Skull and Crossbones): Indicates acute toxicity.

GHS08 (Health Hazard): Indicates systemic health hazards such as carcinogenicity,

mutagenicity, or reproductive toxicity.

Signal Word: Danger[1]

Toxicological Data
The toxicological properties of Clozapine-d3 are expected to be comparable to those of

Clozapine. The primary difference lies in the potential for altered metabolism and

pharmacokinetics due to the deuterium labeling, which is a key area of investigation in drug

development.[2][3]

Data Point Value Species Route

LD50 199 mg/kg Mouse Oral

260 mg/kg Rat Oral

Note: Data is for the parent compound, Clozapine.

Handling and Storage Precautions
Proper handling and storage are crucial to ensure the safety of personnel and maintain the

integrity of the compound. Special precautions for deuterated compounds focus on preventing

isotopic exchange and contamination.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Provide appropriate exhaust ventilation at places where dust may be formed.

Ensure an eyewash station and safety shower are readily accessible.
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Personal Protective Equipment (PPE)
Protection Type Recommendation

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection

   Hand Protection
Wear impervious gloves (e.g., nitrile rubber).

Inspect gloves before use.

   Body Protection
Wear a lab coat or other protective clothing to

prevent skin contact.

Respiratory Protection
For operations generating dust, use a NIOSH-

approved respirator with a particulate filter.

General Hygiene Measures
Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the laboratory.[4]

Remove contaminated clothing and wash before reuse.

Special Precautions for Deuterated Compounds
Prevent Hydrogen-Deuterium (H-D) Exchange: To maintain isotopic purity, minimize

exposure to protic sources like water and alcohols.[5]

Inert Atmosphere: When possible, handle Clozapine-d3 under a dry, inert atmosphere (e.g.,

nitrogen or argon) to minimize exposure to atmospheric moisture.[5]

Use of Aprotic Solvents: Utilize aprotic deuterated solvents for sample preparation to avoid

H-D exchange.[5]

Hygroscopicity Management: If the compound is hygroscopic, store it in a desiccator over a

suitable drying agent or in a glove box with a controlled low-humidity atmosphere.[5]
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Storage Conditions
Store in a tightly closed container in a cool, dry, and well-ventilated place.[6]

Store locked up.[4]

Protect from light.

Experimental Protocols: Safe Handling Workflow
The following diagram outlines a general workflow for the safe handling of Clozapine-d3 in a

research setting.
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Preparation

Compound Handling

Cleanup and Disposal

Review Safety Data Sheet
(Clozapine & Deuterated Compounds)

Don Personal Protective Equipment (PPE)
(Gloves, Lab Coat, Eye Protection)

Prepare Work Area
(Fume Hood, Inert Atmosphere if necessary)

Weigh Clozapine-d3
(Use appropriate balance and enclosure)

Dissolve in Aprotic Deuterated Solvent

Perform Experiment

Decontaminate Work Surfaces

Dispose of Waste
(Follow institutional and local regulations)

Doff and Dispose of PPE

Wash Hands Thoroughly
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Safe Handling Workflow for Clozapine-d3
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First-Aid Measures
Exposure Route First-Aid Procedure

Ingestion

IF SWALLOWED: Immediately call a POISON

CENTER or doctor/physician. Rinse mouth. Do

NOT induce vomiting.[4]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Seek immediate medical

attention.[4]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing. Seek immediate medical attention.[4]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let

product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

creating dust.
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Disposal Considerations
Dispose of contents/container to an approved waste disposal plant in accordance with local,

regional, and national regulations.[4]

This technical guide is intended to provide essential safety information for handling Clozapine-
d3. Researchers, scientists, and drug development professionals should always consult the

most current and comprehensive safety data available and adhere to all applicable institutional

and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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